2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H20ClNO2S/c19-15-5-2-1-4-14(15)12-17(21)20-13-18(7-9-22-10-8-18)16-6-3-11-23-16/h1-6,11H,7-10,12-13H2,(H,20,21)
• InChI Key: AZLJJSVRSVPKQS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)CC2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol
• CAS No.: 1206994-20-8

Description

2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H20ClNO2S and its molecular weight is 349.87. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Molecular Interactions

Research has demonstrated the importance of crystal structures of acetamides, including those substituted with chlorophenyl and related groups, in understanding intermolecular interactions such as hydrogen bonds and π-π interactions. For example, studies on C,N-disubstituted acetamides reveal how these interactions contribute to the formation of complex crystal structures, which could inform the design of new materials with specific physical properties (Narayana, Yathirajan, Rathore, & Glidewell, 2016).

Medicinal Chemistry and Drug Design

Chloroacetamide derivatives, such as those studied for their inhibition of fatty acid synthesis in algae, provide insights into the development of herbicides and potentially therapeutic agents (Weisshaar & Böger, 1989). Additionally, the study of coordination complexes constructed from pyrazole-acetamide derivatives sheds light on the self-assembly processes and antioxidant activities of these compounds, suggesting applications in developing antioxidant agents (Chkirate et al., 2019).

Nonlinear Optical Properties

Theoretical investigations into the nonlinear optical properties of acetamide structures have identified them as promising candidates for applications in photonic devices such as optical switches and modulators (Castro et al., 2017). This suggests potential research applications of 2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide in exploring and enhancing materials for optical technologies.

Antimicrobial and Anti-inflammatory Applications

Research on acetamide derivatives has also explored their antimicrobial and anti-inflammatory activities. Compounds structurally similar to this compound have shown promising results as potential antimicrobial agents (Aly, Saleh, & Elhady, 2011) and in the synthesis of novel compounds with anti-inflammatory activity (Sunder & Maleraju, 2013).